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Cannflavin A Solubility Data

The table below summarizes the available quantitative and qualitative solubility information for Cannflavin

A.

Solvent Solubility Notes & Context

Dimethyl
Sulfoxide (DMSO)

(\geq) 30 mg/mL
(68.73 mM) [1]

Stated to be soluble, but saturation is unknown.
Hygroscopic DMSO may impact solubility [1].

Acetone Soluble [2] [3] Frequently mentioned as a solvent for dissolution and
stock solution preparation [2] [3].

Methanol &
Ethanol

Soluble (in extraction
protocols) [4]

Used in various extraction and isolation methodologies
described in scientific literature [4].

Experimental Protocols & Handling

For reliable results in your experiments, here are detailed methodologies and handling guidelines based on

current research.
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Stock Solution Preparation in DMSO: To prepare a 10 mM stock solution, dissolve 4.365 mg of

Cannflavin A in 1 mL of DMSO [1]. This solution can be aliquoted and stored sealed at -20°C for

approximately one month. For longer-term storage, keep at -80°C for up to six months. It is crucial to

avoid repeated freeze-thaw cycles to maintain compound stability [1].

General Handling Recommendations:

Storage: The solid compound should be stored in a desiccator at -20°C to preserve stability [2]

[3].
Dissolution: If you encounter difficulty dissolving the compound, warming the vial to 37°C and

using a brief session in an ultrasonic bath can help achieve higher solubility [2].
Packaging Note: Be aware that high-purity compounds can sometimes adhere to the neck or

cap of the vial during shipping. Gently shaking the vial before use will bring the powder to the
bottom [2].

Troubleshooting Common Solubility Issues

If you face challenges with dissolving Cannflavin A, consider these steps:

Verify Low Solubility: The limited data suggests Cannflavin A has inherently low solubility in many
aqueous buffers. Using DMSO as a primary solvent is the standard approach.

Confirm Solvent Purity: Ensure you are using high-purity, dry DMSO. Hygroscopic DMSO that has
absorbed water from the atmosphere can significantly reduce its ability to dissolve the compound.

Follow Suggested Techniques: Use the recommended techniques of gentle warming and
sonication to aid dissolution [2].

Consider Biological Relevance: When designing experiments, ensure that the final concentration of
DMSO in your cellular assays is biologically tolerable (typically <0.1-1.0%) to avoid solvent toxicity.

The Underlying Challenge

A key reason for the sparse solubility data is that Cannflavin A is present at very low levels in the

cannabis plant, which has historically hampered large-scale research [4]. Much of the available data comes

from suppliers and studies focused on specific extraction or analytical methods, rather than broad solvent

screening.
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The following diagram outlines the general workflow researchers use to obtain and work with Cannflavin A,

highlighting where solubility is a critical factor:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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